Ethyl 3-(4-methoxyphenyl)-5-(2-(naphthalen-1-yl)acetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methoxyphenyl)-5-[(2-naphthalen-1-ylacetyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C28H23N3O5S/c1-3-36-28(34)25-22-16-37-26(24(22)27(33)31(30-25)19-11-13-20(35-2)14-12-19)29-23(32)15-18-9-6-8-17-7-4-5-10-21(17)18/h4-14,16H,3,15H2,1-2H3,(H,29,32)
• InChI Key: NIVJFRRPLXTXFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=CC4=CC=CC=C43)C5=CC=C(C=C5)OC
• Molecular Formula: C28H23N3O5S
• Molecular Weight: 513.6 g/mol
• CAS No.: 851952-44-8

Description

Ethyl 3-(4-methoxyphenyl)-5-(2-(naphthalen-1-yl)acetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C28H23N3O5S and its molecular weight is 513.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with complex structures, including pyridine, pyridazine, and naphthyl derivatives, are synthesized through various chemical reactions. These syntheses often involve the reaction of ethyl 2-arylhydrazono-3-butyrates with cyanoacetamides or chloroacetamides, leading to the formation of heterocyclic systems. The structural characterization of these compounds is confirmed by analytical and spectral analyses, demonstrating their potential for further chemical transformations and applications in synthetic chemistry (Rady & Barsy, 2006).

Biological Activities

Some synthesized compounds exhibit promising biological activities, such as anticancer properties against specific human cancer cell lines. For instance, novel heterocycles incorporating thiophene and thioureido substituents have shown potent activity against the colon HCT-116 human cancer cell line, highlighting their potential in cancer research (Abdel-Motaal, Alanzy, & Asem, 2020). Additionally, certain naphthalen-1-ylmethylene derivatives exhibit antiviral activities, suggesting their use in developing treatments for viral infections (Flefel et al., 2014).

Antimicrobial and Antioxidant Properties

Derivatives of these compounds, including those with sulfanylpyridine and thieno[2,3-b]pyridine structures, have been investigated for their antimicrobial activities. Such studies aim to expand the arsenal of compounds available for combating microbial resistance. Furthermore, compounds featuring oxadiazole moieties have been explored for their antioxidant and antibacterial properties, which are crucial for the development of new therapeutic agents with reduced side effects and enhanced efficacy (Al-Taifi et al., 2020).